Cas no 1019480-38-6 (1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine)

• Product Name: 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine
• CAS No: 1019480-38-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5175853
• PubChem ID: 43191821
• Update Time: 2026-03-04

1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(2-methoxy-1-methylethyl)-α-methyl-
• 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C12H18ClNO/c1-9(8-15-3)14-10(2)11-4-6-12(13)7-5-11/h4-7,9-10,14H,8H2,1-3H3
• InChI Key： BFDTWUQVQYIXRJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C)NC(C)COC

Additional information on 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine

Chemical Profile of 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine (CAS No. 1019480-38-6)

1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine, identified by the CAS number 1019480-38-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a chlorophenyl group with an N-substituted amine moiety, exhibits intriguing chemical properties that make it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular structure of 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine consists of a benzene ring substituted with a chlorine atom at the para position, linked to an amine group through an ethyl chain. This ethyl chain is further extended by a (1-methoxypropan-2-yl) group, which introduces both steric and electronic influences that modulate the compound's reactivity and biological activity. Such structural features are often exploited in drug design to achieve specific pharmacokinetic and pharmacodynamic profiles.

In recent years, the development of small-molecule inhibitors targeting neurological and inflammatory disorders has seen significant advancements, with amine-based compounds playing a pivotal role. The presence of the chlorophenyl moiety in 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine suggests potential interactions with biological targets such as enzymes or receptors involved in these pathways. Preliminary studies have indicated that this class of compounds may exhibit properties relevant to modulating neurotransmitter release or inhibiting key enzymes implicated in inflammatory responses.

One of the most compelling aspects of 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine is its synthetic versatility. The compound serves as a valuable intermediate in multi-step organic syntheses, enabling the construction of more complex molecules with tailored biological activities. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity or improved metabolic stability. For instance, modifications at the amine position or the introduction of additional functional groups have been explored to fine-tune pharmacological properties, underscoring its utility in medicinal chemistry.

The pharmacological potential of 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine has been investigated in several preclinical models. Studies suggest that this compound may interact with monoamine transporters or other neurotransmitter systems, potentially leading to effects on mood regulation, pain perception, or cognitive function. While these findings are still in the early stages, they highlight the compound's relevance in addressing unmet medical needs. Furthermore, its structural similarity to known bioactive molecules may facilitate rapid optimization through structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine exemplifies the importance of functional group interplay in designing effective pharmaceutical candidates. The combination of electron-withdrawing and electron-donating groups within its structure influences both its reactivity and its interactions with biological targets. Advances in catalytic methods and asymmetric synthesis have further enhanced access to this class of compounds, allowing for more efficient and scalable production processes. These developments are critical for translating promising chemical entities into viable drug candidates.

The growing interest in 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine also reflects broader trends in drug discovery, where innovative molecular architectures are sought to overcome resistance mechanisms or enhance therapeutic efficacy. By integrating computational modeling with experimental validation, researchers can accelerate the exploration of this compound's potential applications. High-throughput screening technologies combined with machine learning algorithms have enabled rapid identification of lead compounds, making compounds like 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine valuable assets in modern drug development pipelines.

In conclusion, 1-(4-chlorophenyl)ethyl(1-methoxypropan-2-yl)amine (CAS No. 1019480-38-6) represents a significant advancement in pharmaceutical chemistry, offering a unique blend of structural features and synthetic accessibility. Its potential applications in treating neurological and inflammatory disorders make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will remain at the forefront of efforts to address complex diseases through molecular innovation.